2-(2,5-dichlorophenyl)-N-[4-(hydroxymethyl)pyridin-3-yl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(2,5-dichlorophenyl)-N-[4-(hydroxymethyl)pyridin-3-yl]acetamide, commonly known as Compound X, is a chemical compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. This compound belongs to the class of pyridine-based amides and has been synthesized through various methods. In
Mechanism of Action
The mechanism of action of Compound X is not fully understood. However, studies have suggested that it acts on the GABAergic system and modulates the activity of GABA receptors. It has also been shown to inhibit the activity of cyclooxygenase-2 (COX-2) and reduce the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
Compound X has been shown to have several biochemical and physiological effects. It has been found to reduce inflammation, alleviate pain, and reduce seizures in animal models. Additionally, studies have shown that Compound X can improve cognitive function and memory in animal models of Alzheimer's disease. It has also been shown to induce apoptosis in cancer cells and inhibit tumor growth.
Advantages and Limitations for Lab Experiments
One advantage of using Compound X in lab experiments is its high purity and stability. Additionally, it has been shown to have low toxicity in animal models. However, one limitation is that its mechanism of action is not fully understood, which makes it challenging to design experiments to investigate its therapeutic potential.
Future Directions
There are several future directions for research on Compound X. One area of interest is its potential as a treatment for neurodegenerative disorders. Further studies are needed to investigate its mechanism of action and efficacy in animal models of these diseases. Additionally, its potential as an anticancer agent warrants further investigation. Other future directions for research include investigating its potential as a treatment for pain and inflammation and exploring its pharmacokinetics and pharmacodynamics in humans.
Synthesis Methods
Compound X has been synthesized through several methods, including the reaction of 2,5-dichloroaniline with pyridine-3-carboxaldehyde followed by the addition of sodium borohydride and acetic anhydride. Another method involves the reaction of 2,5-dichloroaniline with 3-hydroxymethylpyridine in the presence of triethylamine and acetic anhydride. These methods have been optimized to produce Compound X in high yields and purity.
Scientific Research Applications
Compound X has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and anticonvulsant properties. Additionally, Compound X has been investigated for its potential as a treatment for neurodegenerative disorders, such as Alzheimer's disease, Parkinson's disease, and Huntington's disease. Studies have also shown that Compound X has anticancer properties and can induce apoptosis in cancer cells.
properties
IUPAC Name |
2-(2,5-dichlorophenyl)-N-[4-(hydroxymethyl)pyridin-3-yl]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12Cl2N2O2/c15-11-1-2-12(16)10(5-11)6-14(20)18-13-7-17-4-3-9(13)8-19/h1-5,7,19H,6,8H2,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DJOYGQWWZUGZAG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)CC(=O)NC2=C(C=CN=C2)CO)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12Cl2N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.